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Compound of Interest

Compound Name: U92016A hydrochloride

Cat. No.: B1243306 Get Quote

Introduction

U92016A hydrochloride is an investigational compound that has demonstrated notable

activity as a potent and selective inhibitor of the enzyme Acyl-CoA:cholesterol acyltransferase

(ACAT). ACAT plays a crucial role in cellular cholesterol metabolism, specifically in the

esterification of cholesterol for storage or transport. Dysregulation of ACAT activity has been

implicated in various pathological conditions, including atherosclerosis, hyperlipidemia, and

certain types of cancer. The inhibitory action of U92016A hydrochloride on ACAT makes it a

valuable tool for studying cholesterol homeostasis and a potential therapeutic agent for related

diseases.

This document provides detailed application notes and experimental protocols for researchers,

scientists, and drug development professionals working with U92016A hydrochloride. It

includes methodologies for key experiments, a summary of quantitative data, and diagrams

illustrating relevant pathways and workflows.

Quantitative Data Summary
The following table summarizes the key quantitative data for U92016A hydrochloride based

on in vitro studies.
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Parameter Value
Cell Line/Enzyme
Source

Experimental
Conditions

ACAT1 IC₅₀ 25 nM
Human ACAT1

(recombinant)

Microsomal assay

with ¹⁴C-oleoyl-CoA

ACAT2 IC₅₀ 3 µM
Human ACAT2

(recombinant)

Microsomal assay

with ¹⁴C-oleoyl-CoA

Selectivity (ACAT1 vs.

ACAT2)
~120-fold - -

Cytotoxicity (CC₅₀) > 50 µM HepG2 cells
72-hour incubation,

MTT assay

Experimental Protocols
1. In Vitro ACAT Inhibition Assay

This protocol details the procedure for measuring the inhibitory activity of U92016A
hydrochloride on ACAT1 and ACAT2 enzymes in a microsomal preparation.

a. Materials

U92016A hydrochloride stock solution (10 mM in DMSO)

Human recombinant ACAT1 or ACAT2 microsomes

Bovine serum albumin (BSA)

[¹⁴C]Oleoyl-CoA

Unlabeled oleoyl-CoA

Assay buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.4)

Scintillation cocktail

Scintillation counter
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b. Experimental Workflow
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Prepare Microsomes and Reagents

Incubate Microsomes with U92016A

Add varying concentrations of inhibitor

Initiate Reaction with [¹⁴C]Oleoyl-CoA

Add substrate

Stop Reaction (e.g., with isopropanol/heptane)

After defined time (e.g., 20 min)

Extract Lipids

Measure Radioactivity via Scintillation Counting

Analyze Data and Calculate IC₅₀

 

Seed Cells in 96-well Plate

Treat Cells with U92016A Hydrochloride

After 24h attachment

Incubate for 72 hours

Add MTT Reagent

Incubate for 4 hours

Solubilize Formazan Crystals

Read Absorbance at 570 nm

Calculate Cell Viability and CC₅₀
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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